nardostachin
nardostachin
Brand Name:
Vulcanchem
CAS No.:
114687-82-0
VCID:
VC0053776
InChI:
InChI=1S/C20H32O6/c1-11(2)6-17(22)24-9-14-10-25-20(26-18(23)7-12(3)4)19-13(5)16(21)8-15(14)19/h10-13,15-16,19-21H,6-9H2,1-5H3/t13-,15+,16-,19+,20-/m0/s1
SMILES:
CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O
Molecular Formula:
C20H32O6
Molecular Weight:
368.5 g/mol
nardostachin
CAS No.: 114687-82-0
Main Products
VCID: VC0053776
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol
CAS No. | 114687-82-0 |
---|---|
Product Name | nardostachin |
Molecular Formula | C20H32O6 |
Molecular Weight | 368.5 g/mol |
IUPAC Name | [(1S,4aS,6S,7R,7aS)-6-hydroxy-7-methyl-1-(3-methylbutanoyloxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl]methyl 3-methylbutanoate |
Standard InChI | InChI=1S/C20H32O6/c1-11(2)6-17(22)24-9-14-10-25-20(26-18(23)7-12(3)4)19-13(5)16(21)8-15(14)19/h10-13,15-16,19-21H,6-9H2,1-5H3/t13-,15+,16-,19+,20-/m0/s1 |
Standard InChIKey | XNBHVNRFMHXLMZ-ODLFONTESA-N |
Isomeric SMILES | C[C@H]1[C@H](C[C@H]2[C@@H]1[C@@H](OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O |
SMILES | CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O |
Canonical SMILES | CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O |
Synonyms | nardostachin |
PubChem Compound | 196699 |
Last Modified | Nov 11 2021 |
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